Cas no 6634-60-2 (N-(4-chloro-2-methylphenyl)-4-phenylbutanamide)

• Product Name: N-(4-chloro-2-methylphenyl)-4-phenylbutanamide
• CAS No: 6634-60-2
• MF: C₁₆H₁₈BrN
• MW: 304.224823474884
• CID: 2626527
• PubChem ID: 24186583
• Update Time: 2025-04-21

N-(4-chloro-2-methylphenyl)-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-methylphenyl)-4-phenylbutanamide
• N-(9-fluorenyl)trimethylammonium bromide; SureCN5275777; AG-J-82776; Fluorene-9-succinic acid; fluoren-9-yl-trimethyl-ammonium, bromide; Fluoren-9-yl-bernsteinsaeure; CTK5H2311; fluorene-9-succinic acid; fluoren-9-yl-succinic acid; 2-(9H-fluoren-9-yl)succinic acid; NSC15889; Fluoren-9-yl-trimethyl-ammonium, Bromid; (9-Fluorenyl)trimethylammoniumbromid; AC1L5EFD;
• NSC-51928
• 6634-60-2
• NSC51928
• N,N,N-Trimethyl-9H-fluoren-9-aminium bromide
• DTXSID20984959

• Inchi： 1S/C16H18N.BrH/c1-17(2,3)16-14-10-6-4-8-12(14)13-9-5-7-11-15(13)16;/h4-11,16H,1-3H3;1H/q+1;/p-1
• InChI Key： LCHMAZCIVWCCEL-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(C)C1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 287.10784
• Monoisotopic Mass: 287.107692
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.177
• Boiling Point: 461.6°C at 760 mmHg
• Flash Point: 233°C
• Refractive Index: 1.603
• PSA: 29.1
• LogP: 0.46660